Cas no 264916-39-4 (tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate)

• Product Name: tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate
• CAS No: 264916-39-4
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5994755
• PubChem ID: 66716008
• Update Time: 2025-10-29

tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [1-(4-nitrophenyl)-1-methylethyl]carbamate
• IREQGADLZFZRSN-UHFFFAOYSA-N
• SCHEMBL530087
• tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate
• 264916-39-4
• tert-butyl 2-(4-nitrophenyl)propan-2-yl-carbamate
• tert-butyl N-[2-(4-nitrophenyl)propan-2-yl]carbamate
• EN300-28285944

• Inchi： 1S/C14H20N2O4/c1-13(2,3)20-12(17)15-14(4,5)10-6-8-11(9-7-10)16(18)19/h6-9H,1-5H3,(H,15,17)
• InChI Key： IREQGADLZFZRSN-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate

Introduction to tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate (CAS No. 264916-39-4)

tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate (CAS No. 264916-39-4) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique structural features, which include a tert-butyl group, a nitrophenyl moiety, and a carbamate functional group. These structural elements contribute to its stability and reactivity, making it an important intermediate in various synthetic pathways.

The chemical structure of tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate can be represented as follows: the tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the nitrophenyl moiety imparts electron-withdrawing properties and increases the compound's reactivity. The carbamate functional group is crucial for its potential applications in drug development and material science.

In recent years, there has been growing interest in the use of tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate in pharmaceutical research. One of the key areas of focus has been its role as a precursor in the synthesis of novel drugs with improved pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer activities. The nitrophenyl group plays a crucial role in modulating the biological activity of these derivatives, making them attractive candidates for further development.

Beyond pharmaceutical applications, tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate has also found use in material science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have explored its potential in the development of polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, it is important to note that while tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate is not classified as a hazardous substance under current regulations, proper precautions should be taken during its handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The physical properties of tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate, such as its melting point, boiling point, and solubility, are well-documented in the literature. These properties are essential for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-based processes, while its melting point provides insights into its thermal stability.

In conclusion, tert-Butyl 2-(4-nitrophenyl)propan-2-ylcarbamate (CAS No. 264916-39-4) is a multifaceted compound with significant potential in pharmaceutical research and material science. Its unique structural features and versatile reactivity make it an important intermediate in various synthetic pathways. Ongoing research continues to uncover new applications and improve our understanding of this compound's properties and behavior.